Cas no 307951-52-6 (4-methoxy-2-methyl-1H-Pyrrolo[2,3-b]pyridine)

4-Methoxy-2-methyl-1H-pyrrolo[2,3-b]pyridine is a heterocyclic organic compound featuring a fused pyrrolopyridine core with methoxy and methyl substituents. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its methoxy group enhances solubility and reactivity, while the methyl substitution contributes to stability and selectivity in derivatization reactions. The compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and other therapeutic agents. High purity and consistent quality ensure reliable performance in research and industrial applications. Its versatility and well-defined reactivity profile make it a preferred choice for synthetic chemists.
4-methoxy-2-methyl-1H-Pyrrolo[2,3-b]pyridine structure
307951-52-6 structure
Product Name:4-methoxy-2-methyl-1H-Pyrrolo[2,3-b]pyridine
CAS No:307951-52-6
MF:C9H10N2O
MW:162.188501834869
MDL:MFCD12924602
CID:1110621
PubChem ID:11788467
Update Time:2025-06-30

4-methoxy-2-methyl-1H-Pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxy-2-methyl-1H-pyrrolo[2,3-b]pyridine
    • 1-Butene, 4-methoxy-2-methyl-
    • 1-methoxy-3-methyl-2-butene
    • 1-Methoxy-3-methyl-3-butene
    • 4-Methoxy-2-methyl-1-butene
    • 4-methoxy-2-methyl-1H-pyrrolo-[2,3-b]pyridine
    • 4-Methoxy-2-methyl-but-1-en
    • 4-methoxy-2-methyl-but-1-ene
    • 4-methoxy-2-methylpyrrolo[2,3-b]pyridine
    • AC1LBUDC
    • CTK8I3397
    • Methoxyisopentene
    • Methyl-(3-methyl-but-3-enyl)-aether
    • methyl-(3-methyl-but-3-enyl)-ether
    • DS-18877
    • MFCD12924602
    • DB-138630
    • C74586
    • 307951-52-6
    • 1H-Pyrrolo[2,3-b]pyridine, 4-methoxy-2-methyl-
    • PQELQYPFADZNAP-UHFFFAOYSA-N
    • SB14576
    • AKOS027424116
    • CS-0162736
    • SCHEMBL3201184
    • 4-methoxy-2-methyl-1H-Pyrrolo[2,3-b]pyridine
    • MDL: MFCD12924602
    • Inchi: 1S/C9H10N2O/c1-6-5-7-8(12-2)3-4-10-9(7)11-6/h3-5H,1-2H3,(H,10,11)
    • InChI Key: PQELQYPFADZNAP-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CN=C2C=1C=C(C)N2

Computed Properties

  • Exact Mass: 162.079312947g/mol
  • Monoisotopic Mass: 162.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 37.9Ų

4-methoxy-2-methyl-1H-Pyrrolo[2,3-b]pyridine Pricemore >>

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Additional information on 4-methoxy-2-methyl-1H-Pyrrolo[2,3-b]pyridine

4-Methoxy-2-methyl-1H-Pyrrolo[2,3-b]pyridine: A Promising Compound in Medicinal Chemistry

4-Methoxy-2-methyl-1H-Pyrrolo[2,3-b]pyridine (CAS No. 307951-52-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolo[2,3-b]pyridines, which are known for their biological activities and have been extensively studied for their pharmacological properties.

The chemical structure of 4-methoxy-2-methyl-1H-Pyrrolo[2,3-b]pyridine features a pyrrolo[2,3-b]pyridine core with a methoxy group at the 4-position and a methyl group at the 2-position. This specific arrangement of functional groups imparts unique chemical and biological characteristics to the molecule, making it an attractive candidate for various pharmaceutical applications.

Recent research has highlighted the potential of 4-methoxy-2-methyl-1H-Pyrrolo[2,3-b]pyridine in several therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Studies have shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-methoxy-2-methyl-1H-Pyrrolo[2,3-b]pyridine can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.

In addition to its neuroprotective properties, 4-methoxy-2-methyl-1H-Pyrrolo[2,3-b]pyridine has also shown promise as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Preclinical studies have indicated that 4-methoxy-2-methyl-1H-Pyrrolo[2,3-b]pyridine can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models of these diseases.

The pharmacokinetic properties of 4-methoxy-2-methyl-1H-Pyrrolo[2,3-b]pyridine have also been investigated to ensure its suitability for therapeutic use. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and has a good bioavailability, making it a promising candidate for oral drug formulations.

Furthermore, the safety profile of 4-methoxy-2-methyl-1H-Pyrrolo[2,3-b]pyridine has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 4-methoxy-2-methyl-1H-Pyrrolo[2,3-b]pyridine (CAS No. 307951-52-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses, paving the way for new treatments for various diseases.

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